Dimethyl-beta-cyclodextrin
Dimethyl-beta-cyclodextrin
Methyl-β-cyclodextrin is a randomly methylated form of the cyclic oligosaccharide β-cyclodextrin. Methyl-β-cyclodextrin contains seven D-(+)-glucopyranose units that contain randomized hydrogen or methyl groups. Methyl-β-cyclodextrin has been used to improve the aqueous solubility of various compounds and to extract cholesterol from lipid membranes. Methyl-β-cyclodextrin (5 mM) reduces α-synuclein levels in the membrane and detergent-insoluble fractions from B103 neuroblastoma cells transfected with human α-synuclein. It also reduces α-synuclein levels in mouse brain in a transgenic model of α-synucleinopathy.
Brand Name:
Vulcanchem
CAS No.:
128446-36-6
VCID:
VC21234469
InChI:
InChI=1S/C56H98O35/c1-64-15-22-36-29(57)43(71-8)50(78-22)86-37-23(16-65-2)80-52(45(73-10)30(37)58)88-39-25(18-67-4)82-54(47(75-12)32(39)60)90-41-27(20-69-6)84-56(49(77-14)34(41)62)91-42-28(21-70-7)83-55(48(76-13)35(42)63)89-40-26(19-68-5)81-53(46(74-11)33(40)61)87-38-24(17-66-3)79-51(85-36)44(72-9)31(38)59/h22-63H,15-21H2,1-14H3
SMILES:
COCC1C2C(C(C(O1)OC3C(OC(C(C3O)OC)OC4C(OC(C(C4O)OC)OC5C(OC(C(C5O)OC)OC6C(OC(C(C6O)OC)OC7C(OC(C(C7O)OC)OC8C(OC(O2)C(C8O)OC)COC)COC)COC)COC)COC)COC)OC)O
Molecular Formula:
C54H94O35
Molecular Weight:
1331.4 g/mol
Dimethyl-beta-cyclodextrin
CAS No.: 128446-36-6
Cat. No.: VC21234469
Molecular Formula: C54H94O35
Molecular Weight: 1331.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl-β-cyclodextrin is a randomly methylated form of the cyclic oligosaccharide β-cyclodextrin. Methyl-β-cyclodextrin contains seven D-(+)-glucopyranose units that contain randomized hydrogen or methyl groups. Methyl-β-cyclodextrin has been used to improve the aqueous solubility of various compounds and to extract cholesterol from lipid membranes. Methyl-β-cyclodextrin (5 mM) reduces α-synuclein levels in the membrane and detergent-insoluble fractions from B103 neuroblastoma cells transfected with human α-synuclein. It also reduces α-synuclein levels in mouse brain in a transgenic model of α-synucleinopathy. |
|---|---|
| CAS No. | 128446-36-6 |
| Molecular Formula | C54H94O35 |
| Molecular Weight | 1331.4 g/mol |
| IUPAC Name | 37,39,41,43,45,47,49-heptamethoxy-5,10,15,20,25,30,35-heptakis(methoxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,38,40,42,44,46,48-heptol |
| Standard InChI | InChI=1S/C56H98O35/c1-64-15-22-36-29(57)43(71-8)50(78-22)86-37-23(16-65-2)80-52(45(73-10)30(37)58)88-39-25(18-67-4)82-54(47(75-12)32(39)60)90-41-27(20-69-6)84-56(49(77-14)34(41)62)91-42-28(21-70-7)83-55(48(76-13)35(42)63)89-40-26(19-68-5)81-53(46(74-11)33(40)61)87-38-24(17-66-3)79-51(85-36)44(72-9)31(38)59/h22-63H,15-21H2,1-14H3 |
| Standard InChI Key | QGKBSGBYSPTPKJ-UHFFFAOYSA-N |
| SMILES | COCC1C2C(C(C(O1)OC3C(OC(C(C3O)OC)OC4C(OC(C(C4O)OC)OC5C(OC(C(C5O)OC)OC6C(OC(C(C6O)OC)OC7C(OC(C(C7O)OC)OC8C(OC(O2)C(C8O)OC)COC)COC)COC)COC)COC)COC)OC)O |
| Canonical SMILES | COCC1C2C(C(C(O1)OC3C(OC(C(C3O)OC)OC4C(OC(C(C4O)OC)OC5C(OC(C(C5O)OC)OC6C(OC(C(C6O)OC)OC7C(OC(C(C7O)OC)OC8C(OC(O2)C(C8O)OC)COC)COC)COC)COC)COC)COC)OC)O |
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